Cas no 2138553-04-3 (6-(butan-2-yl)-3-ethylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride)

• Product Name: 6-(butan-2-yl)-3-ethylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride
• CAS No: 2138553-04-3
• MF: C₁₁H₁₅FN₂O₂S₂
• MW: 290.377403497696
• CID: 6264133
• PubChem ID: 165500880
• Update Time: 2025-05-23

6-(butan-2-yl)-3-ethylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-(butan-2-yl)-3-ethylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride
• 2138553-04-3
• EN300-1197627
• 6-(butan-2-yl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride

• Inchi： 1S/C11H15FN2O2S2/c1-4-7(3)9-10(18(12,15)16)14-8(5-2)6-17-11(14)13-9/h6-7H,4-5H2,1-3H3
• InChI Key： KVDRHBBJUHAYMU-UHFFFAOYSA-N
• SMILES： S(C1=C(C(C)CC)N=C2N1C(=CS2)CC)(=O)(=O)F

Computed Properties

• Exact Mass: 290.05589823g/mol
• Monoisotopic Mass: 290.05589823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.1Ų

Additional information on 6-(butan-2-yl)-3-ethylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride

Introduction to 6-(Butan-2-yl)-3-Ethylimidazo[2,1-b][1,3]Thiazole-5-Sulfonyl Fluoride (CAS No. 2138553-04-3)

6-(Butan-2-yl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride (CAS No. 2138553-04-3) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazothiazole derivatives and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 6-(butan-2-yl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride is composed of an imidazothiazole core with a butan-2-yl and ethyl substituent, along with a sulfonyl fluoride functional group. The presence of these specific substituents and functional groups imparts unique chemical and biological properties to the molecule. The sulfonyl fluoride moiety is particularly noteworthy due to its reactivity and potential for forming covalent bonds with various biomolecules, making it a valuable tool in drug discovery and development.

The synthesis of 6-(butan-2-yl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride has been reported in several recent studies. One common approach involves the reaction of an appropriate imidazothiazole intermediate with a sulfonyl chloride or sulfonyl fluoride reagent. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its broader application in research and development.

In terms of biological properties, 6-(butan-2-yl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride has shown promising activity in various assays. Studies have demonstrated its potential as a potent inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been evaluated for its ability to modulate kinases, which are key targets in cancer therapy. Additionally, the compound has exhibited activity against bacterial strains, suggesting its potential as an antibacterial agent.

The unique structural features of 6-(butan-2-yl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride also make it a valuable tool in chemical biology research. The sulfonyl fluoride group can be used to probe protein-protein interactions and identify novel binding sites on target proteins. This capability is particularly useful in understanding complex biological systems and identifying new therapeutic targets.

Clinical trials involving compounds with similar structures have shown promising results in treating various diseases. For example, imidazothiazole derivatives have been investigated for their anti-inflammatory properties and their ability to modulate immune responses. These findings highlight the potential therapeutic applications of 6-(butan-2-yl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride in conditions such as autoimmune disorders and inflammatory diseases.

In conclusion, 6-(butan-2-yl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride (CAS No. 2138553-04-3) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.